Cas no 340808-52-8 (ethyl 6-amino-2-(chloromethyl)-5-cyano-4-phenyl-4H-pyran-3-carboxylate)

Ethyl 6-amino-2-(chloromethyl)-5-cyano-4-phenyl-4H-pyran-3-carboxylate is a versatile pyran derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a reactive chloromethyl group, a cyano substituent, and an ester functionality, enabling diverse chemical transformations. The amino and phenyl groups enhance its potential as a building block for heterocyclic compounds, particularly in the development of biologically active molecules. This compound is valued for its stability under standard conditions and its compatibility with various reaction conditions, making it suitable for multistep synthetic routes. Its well-defined reactivity profile supports applications in medicinal chemistry and material science.
ethyl 6-amino-2-(chloromethyl)-5-cyano-4-phenyl-4H-pyran-3-carboxylate structure
340808-52-8 structure
Product Name:ethyl 6-amino-2-(chloromethyl)-5-cyano-4-phenyl-4H-pyran-3-carboxylate
CAS No:340808-52-8
MF:C16H15ClN2O3
MW:318.754903078079
MDL:MFCD00812414
CID:3057075
PubChem ID:3798018
Update Time:2025-06-07

ethyl 6-amino-2-(chloromethyl)-5-cyano-4-phenyl-4H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • <br>6-Amino-2-chloromethyl-5-cyano-4-phenyl-4 H -pyran-3-carboxylic acid ethyl ester
    • ethyl 6-amino-2-(chloromethyl)-5-cyano-4-phenyl-4H-pyran-3-carboxylate
    • EN300-229996
    • AKOS000311444
    • ethyl6-amino-2-(chloromethyl)-5-cyano-4-phenyl-4H-pyran-3-carboxylate
    • 340808-52-8
    • 6-amino-2-chloromethyl-5-cyano-4-phenyl-4 h-pyran-3-carboxylic acid ethyl ester
    • 6-Amino-2-chloromethyl-5-cyano-4-phenyl-4H-pyran-3-carboxylic acid ethyl ester
    • CS-0298865
    • BBL038197
    • STK040545
    • MDL: MFCD00812414
    • Inchi: 1S/C16H15ClN2O3/c1-2-21-16(20)14-12(8-17)22-15(19)11(9-18)13(14)10-6-4-3-5-7-10/h3-7,13H,2,8,19H2,1H3
    • InChI Key: FJFBASUSZUJUFD-UHFFFAOYSA-N
    • SMILES: ClCC1=C(C(=O)OCC)C(C(C#N)=C(N)O1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 318.0771200Da
  • Monoisotopic Mass: 318.0771200Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 553
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 85.3Ų

ethyl 6-amino-2-(chloromethyl)-5-cyano-4-phenyl-4H-pyran-3-carboxylate Pricemore >>

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